Cas no 1318208-78-4 (Benzoic acid, 3-(2-methylpropoxy)-4-nitro-, methyl ester)

• Product Name: Benzoic acid, 3-(2-methylpropoxy)-4-nitro-, methyl ester
• CAS No: 1318208-78-4
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 6636895
• PubChem ID: 112684881
• Update Time: 2024-01-15

Benzoic acid, 3-(2-methylpropoxy)-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-methylpropoxy)-4-nitro-, methyl ester
• methyl 3-isobutoxy-4-nitrobenzoate
• 1318208-78-4

• Inchi： 1S/C12H15NO5/c1-8(2)7-18-11-6-9(12(14)17-3)4-5-10(11)13(15)16/h4-6,8H,7H2,1-3H3
• InChI Key： DHKVUZCBQGOXHL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C([N+]([O-])=O)C(OCC(C)C)=C1

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 379.0±27.0 °C(Predicted)